Cas no 2172529-38-1 (methyl 4-(3-hydroxypiperidin-3-yl)oxane-4-carboxylate)

Methyl 4-(3-hydroxypiperidin-3-yl)oxane-4-carboxylate is a versatile heterocyclic compound featuring both piperidine and oxane (tetrahydropyran) structural motifs, along with a hydroxymethyl and ester functional group. This unique combination of functional groups makes it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and bioactive molecules. The hydroxypiperidine moiety enhances solubility and potential for hydrogen bonding, while the ester group offers reactivity for further derivatization. Its rigid, bicyclic framework contributes to stereochemical control in synthetic applications. The compound is of interest in medicinal chemistry for scaffold diversification and as a precursor to more complex structures. Proper handling requires standard laboratory precautions due to its reactive functional groups.

methyl 4-(3-hydroxypiperidin-3-yl)oxane-4-carboxylate structure

2172529-38-1 structure

Product Name:methyl 4-(3-hydroxypiperidin-3-yl)oxane-4-carboxylate

CAS No:2172529-38-1

MF:C₁₂H₂₁NO₄

MW:243.29944396019

CID:5877498

PubChem ID:165721050

Update Time:2025-05-27

methyl 4-(3-hydroxypiperidin-3-yl)oxane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 4-(3-hydroxypiperidin-3-yl)oxane-4-carboxylate
- EN300-1451719
- 2172529-38-1
- Inchi： 1S/C12H21NO4/c1-16-10(14)11(4-7-17-8-5-11)12(15)3-2-6-13-9-12/h13,15H,2-9H2,1H3
- InChI Key： PLZRYOMJKTUCAM-UHFFFAOYSA-N
- SMILES： OC1(CNCCC1)C1(C(=O)OC)CCOCC1

Computed Properties

Exact Mass: 243.14705815g/mol
Monoisotopic Mass: 243.14705815g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 288
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 67.8Å²

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